N-(1,2-dihydroacenaphthylen-5-yl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H17NO3/c1-25-18-7-3-5-15-12-19(26-21(15)18)22(24)23-17-11-10-14-9-8-13-4-2-6-16(17)20(13)14/h2-7,10-12H,8-9H2,1H3,(H,23,24)
• InChI Key: GRABCQFFNPKBOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=CC=C4CCC5=C4C3=CC=C5
• Molecular Formula: C22H17NO3
• Molecular Weight: 343.4 g/mol

Description

N-(1,2-dihydroacenaphthylen-5-yl)-7-methoxybenzofuran-2-carboxamide, also known as DAAO inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been found to have an inhibitory effect on D-amino acid oxidase (DAAO), an enzyme that is involved in the metabolism of D-amino acids. In

Scientific Research Applications

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